Cas no 62552-49-2 (Thiourea, N-dodecyl-N'-heptyl-)

Thiourea, N-dodecyl-N'-heptyl- structure
62552-49-2 structure
Product Name:Thiourea, N-dodecyl-N'-heptyl-
CAS No:62552-49-2
MF:C20H42N2S
MW:342.625884532928
CID:440548
PubChem ID:20322716
Update Time:2025-04-19

Thiourea, N-dodecyl-N'-heptyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-dodecyl-N'-heptyl-
    • 1-dodecyl-3-heptylthiourea
    • 62552-49-2
    • DTXSID30605244
    • N-Dodecyl-N'-heptylthiourea
    • SCHEMBL11595109
    • Inchi: 1S/C20H42N2S/c1-3-5-7-9-10-11-12-13-15-17-19-22-20(23)21-18-16-14-8-6-4-2/h3-19H2,1-2H3,(H2,21,22,23)
    • InChI Key: LZMIBTSRQLFUQK-UHFFFAOYSA-N
    • SMILES: S=C(NCCCCCCC)NCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 342.30716
  • Monoisotopic Mass: 342.30687052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 17
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06
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